ethyl 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C16H12F3N3O2S/c1-2-24-14(23)11-8-20-22(13(11)16(17,18)19)15-21-12(9-25-15)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key: XBROEAFTUKWFEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NC(=CS2)C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C16H12F3N3O2S
• DSSTOX Substance ID: DTXSID30363357
• Molecular Weight: 367.3 g/mol
• CAS RN: 159885-61-7

Description

Ethyl 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a biochemical used for proteomics research. It has a molecular formula of C16H12F3N3O2S and a molecular weight of 367.35.

Molecular Structure Analysis

The molecular structure of this compound includes a phenyl group, a thiazol group, a trifluoromethyl group, and a pyrazole group.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

• Building Blocks for Heterocycles : Compounds like 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one and its derivatives serve as valuable building blocks for synthesizing a diverse range of heterocyclic compounds, including pyrazolo-imidazoles, thiazoles, and others. These findings suggest that compounds structurally related to "ethyl 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate" may also serve as versatile intermediates in heterocyclic synthesis, offering mild reaction conditions for generating diverse heterocycles and dyes (Gomaa & Ali, 2020).

Biological Activities

• Anti-inflammatory and Antibacterial Agents : Trifluoromethylpyrazoles have garnered attention for their anti-inflammatory and antibacterial properties. The location of the trifluoromethyl group on the pyrazole nucleus significantly impacts the activity profile of these compounds, indicating the potential of structurally similar compounds for developing new therapeutic agents with minimal side effects (Kaur, Kumar, & Gupta, 2015).

Analytical and Bioanalytical Applications

• Antioxidant Activity Determination : Analytical methods for determining antioxidant activity, such as ORAC, HORAC, TRAP, and TOSC tests, highlight the importance of heterocyclic compounds in evaluating antioxidant properties. This suggests that compounds like "ethyl 1-(4-phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate" could also be subjects in antioxidant activity studies (Munteanu & Apetrei, 2021).

Mechanism of Action

While the exact mechanism of action for this compound is not specified, a similar compound (4-phenyl-1, 3-thiazol-2-yl) hydrazine has been identified as a new antifungal agent. This compound showed high-efficiency, broad-spectrum, and specific activities. It was found to increase the reactive oxygen species (ROS) in Candida albicans and elevated the expression of some genes related to anti-oxidative stress response.